Cas no 2138332-73-5 (1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl-)

• Product Name: 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl-
• CAS No: 2138332-73-5
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5300279
• Update Time: 2025-05-05

1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl-

• Inchi： 1S/C13H26N2O/c1-10-7-14-8-11(2)13(10)15-5-4-6-16-12(3)9-15/h10-14H,4-9H2,1-3H3
• InChI Key： YPAMEBWHTJDONY-UHFFFAOYSA-N
• SMILES： O1CCCN(C2C(C)CNCC2C)CC1C

Additional information on 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl-

Introduction to 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- (CAS No. 2138332-73-5)

1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the oxazepine class, which is characterized by a seven-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a piperidine moiety at the 4-position and a hexahydro-2-methyl substituent further enhances its structural complexity and functionality, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- (CAS No. 2138332-73-5) can be described as a fused ring system with specific substituents that contribute to its pharmacological profile. The oxazepine core provides a rigid framework that can interact with biological targets in a precise manner, while the piperidine group introduces additional hydrogen bonding potential and steric bulk. These features are particularly relevant in the design of molecules that target central nervous system (CNS) disorders, as the oxazepine scaffold has been historically associated with neuroactive properties.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing heterocyclic compounds for improved pharmacokinetic and pharmacodynamic properties. The synthesis of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the hexahydro-2-methyl group at the 2-position of the oxazepine ring enhances lipophilicity while maintaining solubility, which is crucial for drug formulation and delivery.

In terms of biological activity, preliminary studies on derivatives of oxazepine have shown potential in modulating various neurotransmitter systems. The 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- scaffold may exhibit interactions with GABA receptors, serotonin receptors, or other CNS targets depending on the substitution pattern. The dimethyl groups on the piperidine ring contribute to steric hindrance and may influence binding affinity and selectivity. These characteristics make it an intriguing compound for further exploration in the development of novel therapeutic agents.

The pharmaceutical industry has been increasingly interested in developing small molecule drugs that can modulate CNS function with high specificity and low side effects. Heterocyclic compounds like 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- represent a significant class of candidates due to their ability to interact with multiple biological pathways simultaneously. Researchers are leveraging computational modeling and high-throughput screening techniques to identify promising scaffolds for further optimization.

One of the key challenges in drug development is achieving a balance between efficacy and safety. The structural features of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- provide a foundation for designing molecules with improved pharmacological profiles. By fine-tuning substituents such as the hexahydro-2-methyl group and the piperidine moiety, chemists can modulate properties such as solubility, permeability across biological membranes (P-gp), and metabolic stability. These factors are critical for ensuring that a drug candidate will reach its target site effectively and remain active long enough to produce therapeutic effects.

Recent publications have begun to explore the potential applications of oxazepine derivatives in treating neurological disorders such as epilepsy and anxiety. The unique structural features of 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro-2-methyl- make it an attractive candidate for further investigation in these areas. Preclinical studies have demonstrated that certain oxazepine derivatives can modulate GABAergic transmission without causing significant sedation or motor impairment. This suggests that 1,4-Oxazepine, 4-(3,5-dimethyl-4-piperidinyl)hexahydro--2-methyl-) may offer similar benefits while exhibiting improved selectivity.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.) could serve as a lead compound for developing new treatments for these conditions.